acetic acid;2,4,4-trimethylpentan-2-amine

• CAS No.: 43077-72-1
• Molecular Formula: C10H23NO2
• Molecular Weight: 189.30 g/mol
• IUPAC Name: acetic acid;2,4,4-trimethylpentan-2-amine
• InChI: InChI=1S/C8H19N.C2H4O2/c1-7(2,3)6-8(4,5)9;1-2(3)4/h6,9H2,1-5H3;1H3,(H,3,4)
• InChI Key: OJWQFCXXXJUPER-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.CC(C)(C)CC(C)(C)N

Description

Acetic acid;2,4,4-trimethylpentan-2-amine is a compound that combines the properties of acetic acid and 2,4,4-trimethylpentan-2-amine. Acetic acid is a simple carboxylic acid known for its pungent smell and sour taste, commonly found in vinegar. 2,4,4-trimethylpentan-2-amine, on the other hand, is an alkylamine with a branched structure, often used in organic synthesis and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid;2,4,4-trimethylpentan-2-amine typically involves the reaction of acetic acid with 2,4,4-trimethylpentan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where acetic acid and 2,4,4-trimethylpentan-2-amine are combined under optimized conditions to maximize yield and purity. The process may include steps such as distillation and purification to ensure the final product meets industry standards .

Chemical Reactions Analysis

Types of Reactions

Acetic acid;2,4,4-trimethylpentan-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reaction conditions.

Reduction: Reduction reactions can convert the compound into simpler amines or alcohols.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming new compounds

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Catalysts: Acid or base catalysts are often employed to facilitate substitution reactions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce primary or secondary amines .

Scientific Research Applications

Acetic acid;2,4,4-trimethylpentan-2-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound can be used in the study of metabolic pathways and enzyme interactions.

Industry: The compound is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of acetic acid;2,4,4-trimethylpentan-2-amine involves its interaction with molecular targets such as enzymes and receptors. The amine group can form hydrogen bonds and ionic interactions with biological molecules, influencing their activity and function . The pathways involved may include metabolic processes and signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds

2,2,4-Trimethylpentane:

2,4,4-Trimethylpentan-2-ol: This compound has a hydroxyl group instead of an amine group, leading to different chemical properties.

Uniqueness

Acetic acid;2,4,4-trimethylpentan-2-amine is unique due to the presence of both acetic acid and 2,4,4-trimethylpentan-2-amine moieties. This combination allows it to participate in a variety of chemical reactions and makes it versatile for different applications in research and industry .